2-Iodophenyl 3-pyrrolidinyl ether hydrochloride
Overview
Description
2-Iodophenyl 3-pyrrolidinyl ether hydrochloride is a chemical compound with the molecular formula C10H13ClINO . It is used for pharmaceutical testing and as a reference standard for accurate results .
Molecular Structure Analysis
The molecular structure of 2-Iodophenyl 3-pyrrolidinyl ether hydrochloride is determined by its molecular formula, C10H13ClINO . The exact structure would require more detailed information such as a structural diagram or a crystallography study.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Iodophenyl 3-pyrrolidinyl ether hydrochloride include its molecular weight, which is 325.57 . More detailed properties such as melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Neuroscience Research
2-Iodophenyl 3-pyrrolidinyl ether hydrochloride: is utilized in neuroscience research as a reference compound for pharmaceutical testing . Its properties may help in understanding the interaction with neural receptors and the modulation of neurotransmitter systems.
Pharmacology
In pharmacology, this compound serves as a high-quality reference standard to ensure the accuracy of analytical results during drug development . It’s crucial for the synthesis of compounds with potential therapeutic effects.
Biochemistry
Biochemists use 2-Iodophenyl 3-pyrrolidinyl ether hydrochloride to study biochemical pathways and molecular interactions. It’s particularly useful in assays that investigate the biochemical properties of substances .
Medicinal Chemistry
This chemical is significant in medicinal chemistry for the synthesis of novel drug candidates. It provides a scaffold for the development of new molecules with potential medicinal properties .
Analytical Chemistry
Analytical chemists employ 2-Iodophenyl 3-pyrrolidinyl ether hydrochloride for method development and validation in chromatography and mass spectrometry . It helps in the precise measurement of chemical entities.
Organic Chemistry
In organic chemistry, the compound is used for the synthesis of complex molecules. It acts as a building block in the construction of larger, more complex chemical structures.
Materials Science
2-Iodophenyl 3-pyrrolidinyl ether hydrochloride: finds applications in materials science, particularly in the development of advanced battery science and controlled environment solutions .
Environmental Science
Environmental scientists might use this compound to understand the environmental fate of similar organic chemicals. It can be a model compound for studying degradation processes and environmental impact assessments .
properties
IUPAC Name |
3-(2-iodophenoxy)pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12INO.ClH/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8;/h1-4,8,12H,5-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYKHPJQJZNODGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OC2=CC=CC=C2I.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClINO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodophenyl 3-pyrrolidinyl ether hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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